Cas no 1807199-16-1 (Ethyl 3-cyano-5-ethyl-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-5-ethyl-2-methylphenylacetate
• CAS No: 1807199-16-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5010026
• Update Time: 2025-10-28

Ethyl 3-cyano-5-ethyl-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-ethyl-2-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-11-6-12(8-14(16)17-5-2)10(3)13(7-11)9-15/h6-7H,4-5,8H2,1-3H3
• InChI Key： FUWRAHZWRHKGSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-ethyl-2-methylphenylacetate

Ethyl 3-cyano-5-ethyl-2-methylphenylacetate (CAS No. 1807199-16-1): A Comprehensive Overview

Ethyl 3-cyano-5-ethyl-2-methylphenylacetate, identified by its CAS number 1807199-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of phenylacetate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate consists of a phenyl ring substituted with a cyano group at the 3-position, an ethyl group at the 5-position, and a methyl group at the 2-position. Additionally, the phenyl ring is linked to an acetate moiety through an ethyl chain. This specific arrangement of functional groups contributes to the compound's unique chemical properties and biological interactions. The cyano group, in particular, is known for its ability to enhance binding affinity and selectivity in biological targets, making it a valuable feature for drug design.

In recent years, there has been a growing interest in phenylacetate derivatives due to their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. Ethyl 3-cyano-5-ethyl-2-methylphenylacetate has been studied for its potential role in modulating biological pathways associated with these conditions. For instance, research has suggested that this compound may interact with specific enzymes and receptors involved in pain signaling and inflammation, potentially leading to novel therapeutic strategies.

One of the most compelling aspects of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate is its structural versatility. The presence of multiple substituents on the phenyl ring allows for further modifications, enabling chemists to fine-tune its biological activity. This flexibility makes it an attractive scaffold for designing new drugs with improved efficacy and reduced side effects. Additionally, the compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key enzymes and receptors implicated in disease pathways. These findings provide a strong foundation for developing targeted therapies based on this molecule. Moreover, the use of virtual screening techniques has identified potential analogs of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate that may exhibit even greater biological activity.

The synthesis of Ethyl 3-cyano-5-ethyl-2-methylphenylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the introduction of the cyano group, the ethyl group, and the methyl group onto the phenyl ring, followed by esterification to form the acetate moiety. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, facilitating its use in research and development programs.

In conclusion, Ethyl 3-cyano-5-ethyl-2-methylphenylacetate (CAS No. 1807199-16-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. With ongoing research exploring its mechanisms of action and potential therapeutic benefits, this compound is poised to play a crucial role in addressing various health challenges.